Cas no 2679931-04-3 (rac-(1R,4S,7R)-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo2.2.1heptane-7-carboxylic acid)

• Product Name: rac-(1R,4S,7R)-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo2.2.1heptane-7-carboxylic acid
• CAS No: 2679931-04-3
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 5645048
• PubChem ID: 165919720
• Update Time: 2025-07-10

rac-(1R,4S,7R)-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo2.2.1heptane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679931-04-3
• EN300-28274505
• rac-(1R,4S,7R)-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.2.1]heptane-7-carboxylic acid
• rac-(1R,4S,7R)-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo2.2.1heptane-7-carboxylic acid

• Inchi： 1S/C11H15NO4/c1-2-5-16-11(15)12-6-7-3-4-8(12)9(7)10(13)14/h2,7-9H,1,3-6H2,(H,13,14)/t7-,8-,9-/m1/s1
• InChI Key： XNUBOFRORCGGMN-IWSPIJDZSA-N
• SMILES： OC([C@H]1[C@H]2CC[C@@H]1CN2C(=O)OCC=C)=O

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(1R,4S,7R)-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo2.2.1heptane-7-carboxylic acid

Rac-(1R,4S,7R)-2-(Prop-2-en-1-yloxy)carbonyl-2-azabicyclo[2.2.1]heptane-7-carboxylic Acid (CAS No. 2679931-04-3)

Rac-(1R,4S,7R)-2-(Prop-2-en-1-yloxy)carbonyl-2-azabicyclo[2.2.1]heptane-7-carboxylic acid (CAS No. 2679931-04-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azabicyclo compounds, which are known for their structural complexity and potential biological activities. The molecule features a bicyclic ring system with a substituted propenyl ether group and a carboxylic acid moiety, making it an intriguing candidate for various applications in drug discovery and development.

The racemic form of this compound, denoted by the prefix rac-, indicates that it is a mixture of enantiomers. Enantiomers are non-superimposable mirror images of each other and can exhibit different biological properties, which is a critical consideration in drug design and development. The ability to synthesize and manipulate enantiomers is essential for optimizing the therapeutic efficacy and minimizing adverse effects of potential drug candidates.

Recent studies have highlighted the potential of rac-(1R,4S,7R)-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo[2.2.1]heptane-7-carboxylic acid in various therapeutic areas. One notable application is in the field of neurodegenerative diseases, where this compound has shown promising results in modulating specific neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively bind to and modulate GABA receptors, which are crucial for maintaining proper neural function and preventing neurodegeneration.

In addition to its potential in neurodegenerative diseases, rac-(1R,4S,7R)-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo[2.2.1]heptane-7-carboxylic acid has also been investigated for its anti-inflammatory properties. Inflammatory responses play a significant role in many chronic diseases, including arthritis and cardiovascular disorders. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and potentially alleviating symptoms associated with these conditions.

The structural complexity of rac-(1R,4S,7R)-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo[2.2.1]heptane-7-carboxylic acid also makes it an attractive candidate for drug delivery systems. The bicyclic ring system provides rigidity and stability to the molecule, which can enhance its pharmacokinetic properties such as solubility and bioavailability. This is particularly important for developing drugs that need to be delivered to specific target sites within the body.

Synthetic methods for producing rac-(1R,4S,7R)-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo[2.2.1]heptane-7-carboxylic acid have been extensively studied to optimize yield and purity. One common approach involves the use of transition metal-catalyzed reactions to construct the bicyclic ring system efficiently. These methods not only improve the overall yield but also reduce the environmental impact by minimizing waste generation.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-(1R,4S,7R)-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo[2.2.1]heptane-7-carboxylic acid in various therapeutic settings. Preliminary results from phase I trials have shown promising safety profiles with minimal adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, rac-(1R,4S,7R)-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo[2.2.1]heptane-7-carboxylic acid (CAS No. 2679931-04-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.